N-(4,6-Dimethoxy-2-pyrimidinyl)-N-[3-(trifluoromethyl)-2-pyridinyl]urea

• IUPAC Name: 1-(4,6-dimethoxypyrimidin-2-yl)-1-[3-(trifluoromethyl)pyridin-2-yl]urea
• InChI: InChI=1S/C13H12F3N5O3/c1-23-8-6-9(24-2)20-12(19-8)21(11(17)22)10-7(13(14,15)16)4-3-5-18-10/h3-6H,1-2H3,(H2,17,22)
• InChI Key: WIGINONAXQYKLJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=N1)N(C2=C(C=CC=N2)C(F)(F)F)C(=O)N)OC
• Molecular Formula: C13H12F3N5O3
• DSSTOX Substance ID: DTXSID901020856
• Molecular Weight: 343.26 g/mol
• CAS RN: 178403-35-5

Description

N-(4,6-Dimethoxy-2-pyrimidinyl)-N-[3-(trifluoromethyl)-2-pyridinyl]urea, commonly known as DPTU, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. DPTU is a urea derivative that has been synthesized using a specific method, which will be discussed in This compound has been shown to have several biochemical and physiological effects, making it a promising candidate for future research.

Scientific Research Applications

Applications in Agriculture

Urea and its derivatives are extensively used in agriculture, particularly as fertilizers due to their high nitrogen content. Innovations in inhibitor technologies, such as urease and nitrification inhibitors (e.g., NBPT and DCD), have been developed to reduce ammonia loss from urea-based fertilizers, improving nitrogen use efficiency and reducing environmental pollution (Ray et al., 2020).

Drug Design and Medicinal Chemistry

Ureas play a crucial role in drug design due to their unique hydrogen binding capabilities, which can influence the selectivity, stability, toxicity, and pharmacokinetic profile of lead molecules. Various urea derivatives have been studied for their biological activities, including as modulators of enzymes and receptors (Jagtap et al., 2017).

Environmental and Analytical Chemistry

Urea-based sensors and biosensors have been developed for the detection and quantification of urea concentrations in various contexts, including medical diagnostics and environmental monitoring. These sensors utilize the enzymatic action of urease and have been incorporated with different materials for enhanced sensitivity and specificity (Botewad et al., 2021).

Biological Nitrogen Fixation

Research on biological nitrogen fixation (BNF) systems in agriculture has highlighted the potential of certain BNF systems, like cyanobacteria and Azolla, to provide nitrogen to crops, potentially reducing the reliance on synthetic urea fertilizers and mitigating environmental impacts (Choudhury & Kennedy, 2004).

Hybrid Catalysts in Organic Synthesis

Hybrid catalysts have been utilized in the synthesis of pyrimidine derivatives, including 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones), demonstrating the versatility of pyrimidine-based compounds in pharmaceutical and medicinal chemistry (Parmar et al., 2023).